Cas no 921792-70-3 (N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921792-70-3
• MF: C₁₉H₂₂FN₃O₃
• MW: 359.394688129425
• CID: 6278652
• PubChem ID: 8556968
• Update Time: 2025-10-23

N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• F2213-0623
• 921792-70-3
• AKOS024629008
• N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide

• Inchi： 1S/C19H22FN3O3/c1-26-16-12-17(24)23(15-10-8-13(20)9-11-15)22-18(16)19(25)21-14-6-4-2-3-5-7-14/h8-12,14H,2-7H2,1H3,(H,21,25)
• InChI Key： YRBLSXBGRYSOFN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C=C(C(C(NC2CCCCCC2)=O)=N1)OC)=O

Computed Properties

• Exact Mass: 359.16451973g/mol
• Monoisotopic Mass: 359.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide

Professional Introduction to N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921792-70-3)

N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 921792-70-3, represents a novel class of molecules with potential applications in the development of therapeutic agents. The structural features of this compound, particularly its N-cycloheptyl side chain and the presence of a 4-fluorophenyl group, contribute to its unique chemical properties and biological activities.

The< strong>N-cycloheptyl moiety is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, making it a valuable component in drug design. This side chain can also influence the metabolic stability and pharmacokinetic profile of the molecule. On the other hand, the 4-fluorophenyl group introduces a fluorine atom, which is often used in medicinal chemistry to improve metabolic stability and binding affinity to biological targets. The combination of these structural elements in N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide suggests that it may exhibit a range of biological activities.

The core structure of this compound, a dihydropyridazine ring system, is reminiscent of other heterocyclic compounds that have been extensively studied for their pharmacological properties. Dihydropyridazines are known for their potential as intermediates in the synthesis of various bioactive molecules. The presence of a carboxamide functional group further enhances the compound's versatility, allowing for further derivatization and modification to tailor its biological properties.

In recent years, there has been growing interest in exploring the therapeutic potential of dihydropyridazine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in inflammatory responses, pain signaling, and cardiovascular diseases. The specific substitution pattern in N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide may confer unique interactions with biological targets, making it a promising candidate for further investigation.

The< strong>4-fluorophenyl group in this compound is particularly noteworthy due to its ability to modulate electronic properties and binding affinity. Fluoro-substituted aromatic rings are commonly employed in drug development due to their ability to enhance lipophilicity and binding interactions with proteins. This feature makes N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide an attractive candidate for further exploration in the development of novel therapeutics.

The< strong>N-cycloheptyl side chain not only contributes to the solubility and bioavailability of the compound but also provides a scaffold for further chemical modifications. This flexibility allows researchers to explore various derivatives with tailored biological activities. The methoxy group at the 4-position of the phenyl ring adds another layer of complexity, potentially influencing both metabolic stability and pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further development. N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide has been subjected to virtual screening and molecular docking studies to evaluate its interaction with various biological targets.

The results from these computational studies suggest that this compound may exhibit inhibitory activity against several enzymes and receptors relevant to human health. For instance, preliminary data indicate that it may interact with enzymes involved in inflammation pathways, potentially making it useful in the treatment of chronic inflammatory diseases. Additionally, its interaction with pain signaling pathways has been explored, suggesting potential applications in analgesic therapies.

The< strong>6-oxo group within the dihydropyridazine ring system is another key feature that contributes to the compound's unique properties. This functional group can influence both electronic distribution and steric hindrance around the molecule, affecting its binding affinity and pharmacological effects. The oxo group may also play a role in modulating metabolic pathways, influencing how the compound is processed within the body.

In conclusion, N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921792-70-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong>N-cycloheptyl,< strong>4-fluorophenyl, and< strong>6-oxo substituents, contribute to its versatility and potential biological activities. Further experimental studies are warranted to fully elucidate its pharmacological profile and therapeutic applications.